Cas no 15571-19-4 (1-Aziridinecarboxamide,N,N'-1,4-cyclohexanediylbis-)

• Product Name: 1-Aziridinecarboxamide,N,N'-1,4-cyclohexanediylbis-
• CAS No: 15571-19-4
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 150455
• PubChem ID: 269959
• Update Time: 2025-04-19

1-Aziridinecarboxamide,N,N'-1,4-cyclohexanediylbis- Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinecarboxamide,N,N'-1,4-cyclohexanediylbis-
• NSC-111714
• DTXSID90935276
• 15571-19-4
• 1-Aziridinecarboxamide,N'-1,4-cyclohexylenebis-
• 1-Aziridinecarboxamide,N'-1,4-cyclohexanediylbis-
• N,N'-(Cyclohexane-1,4-diyl)di(aziridine-1-carboximidic acid)
• NSC111714

• Inchi： 1S/C12H20N4O2/c17-11(15-5-6-15)13-9-1-2-10(4-3-9)14-12(18)16-7-8-16/h9-10H,1-8H2,(H,13,17)(H,14,18)
• InChI Key： QLGFTDIZSYWCPQ-UHFFFAOYSA-N
• SMILES： O=C(N1CC1)NC1CCC(CC1)NC(N1CC1)=O

Computed Properties

• Exact Mass: 252.1588
• Monoisotopic Mass: 252.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 588.2°C at 760 mmHg
• Flash Point: 309.6°C
• Refractive Index: 1.602
• PSA: 64.22
• LogP: 1.00560